1-(1,3-Benzodioxol-5-ylmethyl)-4-(3-nitrobenzoyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “Imidazo[1,2-a]pyridine, 2-[2-(1,3-benzodioxol-5-yl)ethenyl]-3-nitro” has a molecular formula of C16H11N3O4 and a molecular weight of 309.28 . Another related compound is "(E)-1-(1,3-benzodioxol-5-yl)-3-(3-nitrophenyl)prop-2-en-1-one" .
Physical And Chemical Properties Analysis
The related compound “Imidazo[1,2-a]pyridine, 2-[2-(1,3-benzodioxol-5-yl)ethenyl]-3-nitro” has a predicted density of 1.47±0.1 g/cm3 and a predicted pKa of 1.18±0.50 .Scientific Research Applications
Pharmacodynamics and Metabolic Pathways
Arylpiperazine derivatives are notable for their clinical application in treating depression, psychosis, or anxiety. They undergo extensive metabolism, including CYP3A4-dependent N-dealkylation to form 1-aryl-piperazines. These metabolites have varied effects on serotonin and other neurotransmitter receptors, indicating their potential in developing treatments targeting these pathways. The detailed metabolic profiling of such compounds, including saracatinib, reveals the formation of reactive intermediates, which are significant for understanding their pharmacological and toxicological properties (S. Caccia, 2007) (Mohamed W. Attwa et al., 2018).
Therapeutic Applications
Antimicrobial Activity
Piperazine and its analogues have shown significant potential against Mycobacterium tuberculosis, including multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains, highlighting their role in developing new anti-TB molecules (P. Girase et al., 2020).
Anticancer Potential
Recent patents and studies focus on the therapeutic uses of piperazine derivatives, including anticancer, anti-inflammatory, and antiviral applications. The flexibility of the piperazine scaffold in drug design is emphasized, with modifications to the substitution pattern significantly affecting medicinal potential (A. Rathi et al., 2016).
Neuropsychiatric Disorders
The role of piperazine derivatives in modulating neurotransmitter systems, particularly through interaction with dopamine D2 receptors, suggests their utility in treating neuropsychiatric disorders such as schizophrenia, Parkinson's disease, and depression. This highlights the importance of structural motifs in achieving high affinity for D2 receptors and the therapeutic implications of these interactions (Radomír Jůza et al., 2022).
Tuberculosis Treatment
The development of new TB drug regimens, such as those involving macozinone, a piperazine-benzothiazinone, underscores the ongoing efforts to address this global health challenge. These studies focus on the compound's target, decaprenylphosphoryl ribose oxidase DprE1, critical for the synthesis of essential components of the Mycobacterium tuberculosis cell wall (V. Makarov & K. Mikušová, 2020).
properties
IUPAC Name |
[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-(3-nitrophenyl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O5/c23-19(15-2-1-3-16(11-15)22(24)25)21-8-6-20(7-9-21)12-14-4-5-17-18(10-14)27-13-26-17/h1-5,10-11H,6-9,12-13H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDQCGPDWVNKRKN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC3=C(C=C2)OCO3)C(=O)C4=CC(=CC=C4)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1,3-Benzodioxol-5-ylmethyl)-4-(3-nitrobenzoyl)piperazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.